Cas no 2228389-48-6 (1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole)

• Product Name: 1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• CAS No: 2228389-48-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5926180
• PubChem ID: 165734870
• Update Time: 2025-08-03

1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• EN300-1730235
• 2228389-48-6

• Inchi： 1S/C8H10N2O/c1-3-10-5-7(4-9-10)8(2)6-11-8/h3-5H,1,6H2,2H3
• InChI Key： DPTAHSGIJSJATM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole

1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No. 2228389-48-6): A Comprehensive Overview

1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No. 2228389-48-6) is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and materials science. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and potential applications of 1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole.

Chemical Structure and Properties

1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole is a heterocyclic compound with a molecular formula of C₉H₁₂N₂O and a molecular weight of 160.19 g/mol. The compound features a pyrazole ring with an ethenyl group and a 2-methyloxirane moiety. The presence of these functional groups imparts unique chemical properties to the molecule, such as high reactivity and the ability to participate in various chemical reactions. The ethenyl group can undergo addition reactions, while the oxirane ring can open through nucleophilic attack, making 1-ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole a versatile building block in organic synthesis.

Synthesis Methods

The synthesis of 1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-chloroethylpyrazole with allyl glycidyl ether in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the chloroethyl group, followed by ring-opening of the epoxide to form the desired product. Another approach involves the use of transition-metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling between a pyrazole derivative and an allyl halide or epoxide.

Biological Activities

1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that 1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation.

Potential Applications

The unique chemical properties and biological activities of 1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole make it a promising candidate for various applications in both pharmaceutical and materials science. In the pharmaceutical industry, this compound could be further developed into novel drugs for treating inflammatory diseases and cancer. Its ability to undergo selective chemical modifications also makes it an attractive starting material for synthesizing more complex molecules with tailored biological activities.

In materials science, 1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole can be used as a functional monomer for polymer synthesis. The presence of reactive functional groups allows for the formation of polymers with specific properties, such as enhanced mechanical strength or improved biocompatibility. These polymers could find applications in areas such as drug delivery systems, tissue engineering scaffolds, and advanced coatings.

Conclusion

In summary, 1-Ethenyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No. 2228389-48-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.